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Compound of Interest

Compound Name: Calciumhypochlorite

Cat. No.: B12041100

An In-depth Technical Guide on the Physicochemical Properties of Calcium Hypochlorite

Introduction

Calcium hypochlorite, Ca(OClI)z, is an inorganic compound widely utilized for its potent
oxidizing and disinfecting properties. It is the primary active ingredient in commercial products
such as bleaching powder and is extensively used in water treatment, sanitation, and as a
bleaching agent in various industries.[1][2] This guide provides a comprehensive overview of
the core physicochemical properties of calcium hypochlorite, intended for researchers,
scientists, and professionals in drug development. The information is presented through
structured data tables, detailed experimental protocols, and logical diagrams to facilitate a
deeper understanding of its chemical behavior.

Core Physicochemical Properties

The fundamental properties of calcium hypochlorite are summarized in the tables below. These
properties dictate its storage, handling, and application.

General and Physical Properties
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Property Value References

Chemical Formula Ca(OCl)2 [1112][3]

Molecular Weight 142.98 g/mol [11[3][4]1[5]16]
White to grayish granular solid,

Appearance powder, or tablets. Commercial  [1][6][7][8][9]
samples may appear yellow.
Strong, characteristic odor of

Odor _ [41[71[8]
chlorine.

Density 2.35 g/cm3 (at 20°C) [L][4][6][10][11]

) ) 100°C (212°F); Decomposes

Melting Point ) [L][A][516]1[71112]

at this temperature.
N ) Decomposes at 175°C
Boiling Point [11[4]5][6]

(347°F).

Solubility and Solution Properties

Property

Value

References

Solubility in Water

21 g/100 mL (at 25°C); Reacts

with water upon dissolution.

[1]14][5]6]

Solubility Notes

Described as sparingly soluble;
dissolution is slow.[13]

Solubility is lower in hard water
due to the presence of calcium

and magnesium ions.

[A105][14][15]

pH of Aqueous Solution

Typically 10 - 12, highly
alkaline. The pH depends on
the concentration of the

solution.

[16][17][18][19]

Stability and Reactivity
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Property

Description

References

Stability

Relatively stable under dry and
cool conditions.[20] Slowly
decomposes in moist air.[1]
Decomposition is accelerated
by heat, sunlight, and
moisture.[21][22] The hydrated
form is considered safer for

handling.

Reactivity

A powerful oxidizing agent.[20]
[23] Reacts vigorously with
acids to release toxic chlorine
gas.[1] Incompatible with
organic materials, ammonia,
amines, and finely divided
metals; contact can cause fire

or explosion.

[718][22]

Decomposition

Exothermically decomposes at
elevated temperatures.[22] At
100°C, decomposition begins.
[7][12] Above 175°C,
decomposition is rapid,
releasing toxic gases like
chlorine and oxygen.[1][4][5][7]

[8]

Experimental Protocols

The determination of calcium hypochlorite's properties involves several standard analytical

techniques.

Determination of Available Chlorine via lodometric

Titration

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


http://en.dzkmd.com/newsdetails/1969927419339415552.html
https://en.wikipedia.org/wiki/Calcium_hypochlorite
https://www.aguachlon.com/newsdetails/124.html
https://www.swedishclub.com/uploads/2023/12/2011-05FAQ-IG-calcium-hypochlorite-.pdf
http://en.dzkmd.com/newsdetails/1969927419339415552.html
https://www.aguachlon.com/newsdetails/84.html
https://en.wikipedia.org/wiki/Calcium_hypochlorite
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-hypochlorite
https://wwwn.cdc.gov/tsp/MMG/MMGDetails.aspx?mmgid=927&toxid=192
https://www.swedishclub.com/uploads/2023/12/2011-05FAQ-IG-calcium-hypochlorite-.pdf
https://www.swedishclub.com/uploads/2023/12/2011-05FAQ-IG-calcium-hypochlorite-.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-hypochlorite
https://m.chemicalbook.com/ProductChemicalPropertiesCB8854319_EN.htm
https://en.wikipedia.org/wiki/Calcium_hypochlorite
https://www.vedantu.com/chemistry/calcium-hypochlorite
https://byjus.com/chemistry/calcium-hypochlorite/
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-hypochlorite
https://wwwn.cdc.gov/tsp/MMG/MMGDetails.aspx?mmgid=927&toxid=192
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method quantifies the oxidizing capacity of calcium hypochlorite, expressed as "available
chlorine.”

Preparation of Sample: Accurately weigh a sample of calcium hypochlorite and dissolve it in
a known volume of deionized water to prepare a stock solution.

Reaction: Transfer an aliquot of the stock solution into an Erlenmeyer flask. Add an excess of
potassium iodide (KI) solution and acidify the mixture with acetic acid or sulfuric acid. The
hypochlorite ions (OCI~) oxidize the iodide ions (I7) to iodine (I2).

o OCI-+2|I=+2H* - ClI=+ I2+ H20

Titration: Immediately titrate the liberated iodine with a standardized sodium thiosulfate
(Naz2S20s3) solution.

o |2+ 2520327 - 2|~ + S4062™

Endpoint Detection: As the solution turns pale yellow, add a few drops of starch indicator.
The solution will turn a deep blue-black color. Continue the titration until the blue color
disappears, which marks the endpoint.

Calculation: Calculate the amount of available chlorine based on the volume and
concentration of the sodium thiosulfate solution used.

Measurement of pH

The pH of a calcium hypochlorite solution is determined using a calibrated pH meter.

» Calibration: Calibrate the pH meter using standard buffer solutions (typically at pH 4, 7, and
10) according to the manufacturer's instructions.

o Sample Preparation: Prepare an aqueous solution of calcium hypochlorite at the desired
concentration.

o Measurement: Immerse the calibrated pH electrode into the solution and allow the reading to
stabilize. Record the pH value and the temperature of the solution.
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Thermal Stability Analysis
Techniques like Differential Thermal Analysis (DTA) and Thermogravimetry (TGA) are used to

study the thermal decomposition of calcium hypochlorite.[24]

o Sample Preparation: Place a small, accurately weighed sample of calcium hypochlorite into
an appropriate crucible (e.g., alumina).

 Instrumentation Setup: Place the sample crucible and a reference crucible into the DTA/TGA
instrument.

e Analysis: Heat the sample at a controlled rate under a specific atmosphere (e.g., nitrogen or
air). The instrument records the temperature difference between the sample and reference
(DTA) and the change in mass of the sample (TGA) as a function of temperature.

o Data Interpretation: Exothermic or endothermic events (like decomposition) are identified as
peaks in the DTA curve. Mass loss events in the TGA curve correspond to the release of
gases during decomposition.

Visualized Pathways and Processes

The following diagrams, created using the DOT language, illustrate key chemical processes
involving calcium hypochlorite.

Industrial Production via the Calcium Process

Calcium Hypochlorite
Ca(OcCl)2
Chlorine Gas (Cl2) ﬁ
2Cl2 + 2Ca(OH)2 - _
. Ca(OCls + CaCla +2H:0 [ ]

Calcium Chloride
(CacClz)

Slaked Lime (Ca(OH)z2)

> Water (H20)
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Industrial production of calcium hypochlorite.

Dissolution and Hydrolysis in Water

1

Hydrolysis & Equilibrium
Hypochlorous Acid
H20 (Disinfectant)
—»| HOCI (aq) + OH- (aq) []

Dissolution - —*

Ca(oCl): (solid) |—"H20 -l caer (ag) + 2001 (aq)l ocr- (ag) Hydroxide lon
(Alkalinity)

Click to download full resolution via product page

Mechanism of disinfection and alkalinity in water.

Thermal Decomposition Pathways

Route 1: Disproportionation

Heat |Heat Heat,mh Heat High Heat

\Rc&lte 2: Decomposition (with H20) \RQ{te 3: Decomw (anhydrous)

Calcium Chlorate Calcium Chloride Chlorine Gas Oxygen Gas Calcium Chloride
Ca(ClO3)2 CaCl2 Cl2 02 CaCl2

Click to download full resolution via product page
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Primary thermal decomposition routes for Ca(OClI)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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